Cas no 128992-62-1 (4-fluoro-2-(methylamino)benzoic acid)

• Product Name: 4-fluoro-2-(methylamino)benzoic acid
• CAS No: 128992-62-1
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• MDL: MFCD11054083
• CID: 1227807
• PubChem ID: 10442099
• Update Time: 2025-09-23

4-fluoro-2-(methylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-fluoro-2-(methylamino)-
• 4-fluoro-2-(methylamino)benzoic acid
• CS-0301375
• SCHEMBL3810854
• 128992-62-1
• MFCD11054083
• s11455
• 4-fluoro-2-methylamino-benzoic Acid
• 4-fluoro-N-methylanthranilic acid
• AS-64363
• Z1198310366
• DTXSID30439900
• NKTZRZBSADJAJL-UHFFFAOYSA-N
• EN300-80414
• AKOS006306872

• MDL： MFCD11054083
• Inchi： 1S/C8H8FNO2/c1-10-7-4-5(9)2-3-6(7)8(11)12/h2-4,10H,1H3,(H,11,12)
• InChI Key： NKTZRZBSADJAJL-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)NC

Computed Properties

• Exact Mass: 169.05390666g/mol
• Monoisotopic Mass: 169.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-fluoro-2-(methylamino)benzoic acid

4-Fluoro-2-(methylamino)benzoic Acid (CAS No. 128992-62-1): A Comprehensive Overview

The compound 4-fluoro-2-(methylamino)benzoic acid (CAS No. 128992-62-1) is a fluorinated benzoic acid derivative with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a fluoro substituent and a methylamino group, makes it a valuable intermediate in the synthesis of bioactive molecules. This article delves into its properties, applications, and relevance in modern scientific research, addressing common queries and trends in the field.

One of the key reasons for the growing interest in 4-fluoro-2-(methylamino)benzoic acid is its role in drug discovery. Researchers are increasingly exploring fluorinated compounds due to their enhanced metabolic stability and bioavailability. The fluoro group in this compound improves its lipophilicity, a property highly sought after in the development of CNS-active drugs. Recent studies have highlighted its potential as a building block for small-molecule inhibitors targeting enzymes like kinases, which are pivotal in cancer therapy.

Another area where CAS No. 128992-62-1 garners attention is in agrochemical research. Fluorinated compounds are known for their pesticidal and herbicidal properties, and this derivative is no exception. Its structural motif aligns with the green chemistry trend, as researchers seek eco-friendly alternatives to traditional agrochemicals. This aligns with the rising demand for sustainable farming solutions, a hot topic in both academic and industrial circles.

From a synthetic chemistry perspective, 4-fluoro-2-(methylamino)benzoic acid serves as a versatile scaffold. Its carboxylic acid functionality allows for easy derivatization, enabling the creation of amides, esters, and other derivatives. This flexibility is crucial for high-throughput screening in drug development, where rapid modification of core structures is often required. Additionally, its methylamino group can participate in hydrogen bonding, influencing the compound's interaction with biological targets.

Recent advancements in AI-driven drug design have further amplified the relevance of this compound. Machine learning models are now being trained to predict the bioactivity of fluorinated benzoic acids, including CAS No. 128992-62-1. This intersection of computational chemistry and experimental research is a trending topic, as it accelerates the identification of promising drug candidates. Researchers frequently search for "fluorinated benzoic acid derivatives in drug design" or "role of fluorine in medicinal chemistry," underscoring the compound's significance.

In analytical chemistry, 4-fluoro-2-(methylamino)benzoic acid is used as a reference standard due to its well-defined spectroscopic properties. Its NMR and MS spectra are often cited in method development, particularly in quality control protocols for pharmaceutical manufacturing. This application ties into the broader discussion of analytical method validation, a critical aspect of regulatory compliance in the pharmaceutical industry.

Environmental considerations also play a role in the compound's profile. As the scientific community prioritizes PFAS alternatives, fluorinated benzoic acids like CAS No. 128992-62-1 are being evaluated for their environmental impact. Questions such as "are fluorinated benzoic acids biodegradable?" or "eco-friendly fluorinated compounds" are increasingly common in search engines, reflecting public and academic interest in sustainable chemistry.

In summary, 4-fluoro-2-(methylamino)benzoic acid (CAS No. 128992-62-1) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and analytical chemistry. Its alignment with contemporary trends like AI-driven research, green chemistry, and sustainable drug development ensures its continued relevance. By addressing these topics, this article not only provides a technical overview but also connects with the broader scientific discourse, enhancing its value for researchers and industry professionals alike.